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Compound Name: PA-JF646-Nhs
CAS No.: 2093120-32-0
Cat. No.: B2709800
. J

Executive Summary & Core Properties

PA-JF646-NHS is a specialized, photoactivatable fluorophore designed for single-molecule
localization microscopy (SMLM) and tracking (sptPALM).[1] Unlike standard dyes, it remains
non-fluorescent until activated by UV/Violet light (~365—405 nm), after which it fluoresces in the
far-red channel (EX'Em: ~646/664 nm).

The N-hydroxysuccinimide (NHS) ester moiety is the reactive handle, allowing conjugation to
primary amines (lysine residues, N-termini) on proteins.[2] This moiety is chemically labile; its
stability is the primary variable determining experimental success.
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Parameter

Specification

Critical Note

Molecular Weight

~617.74 g/mol

Batch-specific hydration may

vary MW slightly.

Solubility (DMSO)

Max ~20 mM (approx. 12
mg/mL)

Anhydrous DMSO is required

to prevent hydrolysis.

Reactive Group

NHS Ester (Succinimidyl Ester)

Reacts with primary amines (-
NH2) at pH 7.2-9.[2]0.

Excitation/Emission

646 nm / 664 nm (post-

activation)

Non-fluorescent until activated
by ~405 nm light.

Storage (Powder)

-20°C (Desiccated)

Stable for >1 year if protected

from light/moisture.

Storage (Solution)

-80°C (Desiccated)

Stable for ~6 months. Avoid

freeze-thaw cycles.[3]

Solubility & Reconstitution Protocols
Q: What is the optimal solvent for reconstituting PA-

JF646-NHS?

A: You must use anhydrous Dimethyl Sulfoxide (DMSO) or anhydrous Dimethylformamide

(DMF).

 Scientific Rationale: The NHS ester group is highly susceptible to hydrolysis.[4] Standard

laboratory-grade DMSO often contains significant water content (hygroscopic absorption).

Using "dry" or anhydrous solvents (water content <50 ppm) is non-negotiable for preserving

reactivity.

e Protocol: Purchase small bottles of anhydrous DMSO sealed with septa. Do not use a bottle

of DMSO that has been opened and sitting on a shelf for months.

Q: What is the maximum solubility, and what stock

concentration do you recommend?
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A: The theoretical maximum solubility in DMSO is approximately 20 mM (~12.35 mg/mL).

e Recommendation: Prepare a stock solution at 2-10 mM. This range balances ease of
pipetting (viscosity) with the need to keep the volume of organic solvent added to your
biological sample low (<5% final v/v).

Q: Can | dissolve the dye directly in aqueous buffer
(PBS/Water)?

A:Absolutely not for storage.

e Mechanism: In aqueous solution, the NHS ester undergoes rapid hydrolysis, converting the
reactive ester into a non-reactive carboxylic acid. The half-life of an NHS ester at pH 7.0 is
measured in hours; at pH 8.5, it is measured in minutes.

o Workflow: Dissolve in DMSO first. Only introduce the dye to the aqueous buffer immediately
upon adding it to the protein sample.

Visualization: Reconstitution & Storage Workflow
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Figure 1: Critical workflow for reconstituting NHS-ester dyes to minimize hydrolysis risk.

Storage Stability & Handling
Q: How stable is the dye once dissolved in DMSO?

A: Stability is temperature-dependent and moisture-dependent.

e -80°C: Stable for approximately 6 months.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b2709800?utm_src=pdf-body-img
https://www.medchemexpress.com/pa-janelia-fluor-646-se.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2709800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e -20°C: Stable for approximately 1 month.

 Room Temperature: Significant degradation (hydrolysis) occurs within days if not perfectly
sealed.

» Directive: Store aliquots in light-tight containers (e.g., amber tubes or foil-wrapped) with a
desiccant pack in the secondary container.

Q: Can | freeze-thaw the stock solution?

A:Avoid repeated freeze-thaw cycles.

o Causality: Each time you open a cold vial, atmospheric moisture condenses inside. This
water accumulates and hydrolyzes the NHS ester during the thaw phase.

e Solution: Aliquot the master stock immediately into single-use volumes (e.g., 2-5 pL) so that
you only thaw exactly what you need for one experiment.

Q: Why did my dye precipitate upon storage?

A: This is rare in pure DMSO but can happen if moisture ingress has occurred, leading to
hydrolysis and aggregation of the less soluble acid form, or if the concentration is too close to
the saturation limit (20 mM) at low temperatures.

e Troubleshooting: Vortex vigorously and warm slightly to 37°C before use. If particulates
persist, spin down (10,000 x g for 5 min) and use the supernatant, but assume the effective
concentration is lower.

Labeling Protocol & Troubleshooting
Q: What buffer conditions are required for efficient
labeling?

A: You must use an amine-free buffer at pH 7.2-9.0.

o Forbidden Buffers: Tris, Glycine, BSA (unless BSA is the target). These contain primary
amines that will outcompete your protein for the dye.[5]
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 Recommended Buffers: PBS, HEPES, Bicarbonate (pH 8.3 is optimal for NHS reactivity).

Q: | have low labeling efficiency (low signal). What went
wrong?

A: The most common cause is hydrolysis of the NHS ester prior to labeling.

» Diagnostic Test (Self-Validating): You can verify if your NHS ester is still reactive.
o Dilute a small amount of dye in pH 7.0 PBS. Measure Absorbance at 260 nm (A_initial).
o Add NaOH to induce total hydrolysis. Measure Absorbance at 260 nm (A_final).

o The NHS leaving group absorbs strongly at 260 nm.[4][5] A significant increase in A260
indicates the ester was intact. If A_initial equals A_final, your stock was already hydrolyzed

(dead).

Visualization: Labeling Reaction Logic
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Troubleshooting Checkpoints
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Figure 2: Step-by-step logic for protein conjugation, highlighting failure points.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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